Cas no 7512-51-8 (4-(acetylamino)naphthalene-1,2-diyl diacetate)

• Product Name: 4-(acetylamino)naphthalene-1,2-diyl diacetate
• CAS No: 7512-51-8
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 981525
• PubChem ID: 344319
• Update Time: 2025-04-19

4-(acetylamino)naphthalene-1,2-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• 4-(acetylamino)naphthalene-1,2-diyl diacetate
• (4-acetamido-1-acetyloxynaphthalen-2-yl) acetate
• NSC-401172
• 7512-51-8
• DTXSID50322401
• 4-Acetamido-1,2-diacetoxynaphthalene
• 4-(Acetylamino)-1-(acetyloxy)-2-naphthyl acetate #
• NSC401172
• MSHMFGASJKZGSJ-UHFFFAOYSA-N

• Inchi： 1S/C16H15NO5/c1-9(18)17-14-8-15(21-10(2)19)16(22-11(3)20)13-7-5-4-6-12(13)14/h4-8H,1-3H3,(H,17,18)
• InChI Key： MSHMFGASJKZGSJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=CC(=C2C=CC=CC2=1)NC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 301.09505
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7